2-Cyclopropoxy-5-fluoroaniline

• Molecular Formula: C9H10FNO
• Molecular Weight: 167.18 g/mol
• IUPAC Name: 2-cyclopropyloxy-5-fluoroaniline
• InChI: InChI=1S/C9H10FNO/c10-6-1-4-9(8(11)5-6)12-7-2-3-7/h1,4-5,7H,2-3,11H2
• InChI Key: RKYQHAGLOVCDLC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=C(C=C2)F)N

Description

2-Cyclopropoxy-5-fluoroaniline is an aromatic amine derivative characterized by a cyclopropoxy substituent (-O-C₃H₅) at the 2-position and a fluorine atom at the 5-position of the aniline ring. These compounds are of interest in medicinal chemistry and agrochemical research due to the electronic effects of fluorine and the steric constraints imposed by cyclopropane rings, which can modulate reactivity and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclopropoxy-5-fluoroaniline typically involves the reaction of 2-fluoroaniline with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the substitution reaction .

Industrial Production Methods

Industrial production methods for 2-Cyclopropoxy-5-fluoroaniline are not well-documented in the public domain. it is likely that similar synthetic routes are scaled up using continuous flow reactors and optimized reaction conditions to ensure high yield and purity of the product.

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropoxy-5-fluoroaniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the nitro group to an amine group.

Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorine atom can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) can be employed under basic conditions.

Major Products Formed

Oxidation: Quinones or other oxidized derivatives.

Reduction: Amines.

Substitution: Various substituted aniline derivatives depending on the nucleophile used.

Scientific Research Applications

2-Cyclopropoxy-5-fluoroaniline has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and inhibition.

Industry: Used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-5-fluoroaniline is not well-documented. similar compounds typically exert their effects by interacting with specific molecular targets, such as enzymes or receptors, leading to changes in cellular processes. The cyclopropoxy and fluoro groups may enhance the compound’s binding affinity and specificity for its targets .

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison

Compound Name	Molecular Formula	Molecular Weight	Substituent Type (Position)	Physical State	Key Features
2-Cyclopropoxy-5-fluoroaniline*	C₉H₁₀FNO	167.18 (calc.)	Cyclopropoxy (2), F (5)	Not reported	Compact alkoxy group
2-(Cyclopropylmethoxy)-5-fluoroaniline	C₁₀H₁₂FNO	181.21	Cyclopropylmethoxy (2), F (5)	Oil	Extended alkoxy chain
2-(Cyclohexylmethoxy)-5-fluoroaniline	C₁₃H₁₈FNO	223.29	Cyclohexylmethoxy (2), F (5)	Not reported	Bulky alkoxy group
5-Nitro-2-fluoroaniline	C₆H₅F₂N₂O₂	174.12	Nitro (5), F (2)	Solid	Electron-withdrawing nitro group

Key Findings

Steric and Electronic Effects: The cyclopropoxy group in 2-Cyclopropoxy-5-fluoroaniline introduces significant steric hindrance compared to linear alkoxy groups (e.g., methoxy). However, it is less bulky than cyclohexylmethoxy (Table 1), which may reduce binding affinity in enzyme pockets compared to bulkier analogs.

Reactivity and Solubility :

• 2-(Cyclopropylmethoxy)-5-fluoroaniline (MW 181.21) exists as an oil, suggesting higher lipophilicity compared to solid nitro-substituted analogs like 5-nitro-2-fluoroaniline (MW 174.12). This property may influence its pharmacokinetic profile.
• Cyclohexylmethoxy derivatives (e.g., CAS 937596-79-7) exhibit even greater hydrophobicity due to their larger aliphatic rings, which could limit aqueous solubility.

Biological Activity :

• Studies on 5-nitro-2-fluoroaniline highlight the impact of substituent position: the nitro group at the 5-position (vs. 2-position) alters dipole moments and hydrogen-bonding capacity, affecting interactions with biological targets.
• The cyclopropane ring’s strain energy (~27 kcal/mol) in 2-Cyclopropoxy-5-fluoroaniline may enhance reactivity in ring-opening reactions, a feature exploited in prodrug design.